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Compound of Interest

Compound Name: AZ66

Cat. No.: B605735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of

the AZ66 magnesium alloy, a material of interest in various high-performance applications. This

document summarizes available quantitative data, details relevant experimental

methodologies, and presents visual representations of key material processes to facilitate a

deeper understanding for researchers and scientists. The AZ66 alloy is a magnesium-based

alloy containing approximately 6% aluminum and 6% zinc by weight.

Quantitative Thermophysical Properties
Precise thermophysical data for the specific AZ66 (Mg-6Al-6Zn) composition is not readily

available in the public domain. However, by examining data from similar Mg-Al-Zn alloys and

understanding the general effects of alloying elements on magnesium, we can provide

estimated values. The following tables summarize the likely range of thermophysical properties

for the AZ66 magnesium alloy at room temperature. It is crucial to note that these are

estimates, and experimental verification is recommended for any critical applications.

Table 1: Estimated Density of AZ66 Magnesium Alloy
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Property Estimated Value Unit

Density 1.81 - 1.83 g/cm³

Table 2: Estimated Thermal Properties of AZ66 Magnesium Alloy

Property Estimated Value Unit

Specific Heat Capacity 950 - 1050 J/(kg·K)

Thermal Conductivity 60 - 80 W/(m·K)

Thermal Diffusivity 30 - 45 mm²/s

Coefficient of Thermal

Expansion (20-100°C)
26 - 28 µm/(m·K)

Experimental Protocols for Thermophysical
Property Measurement
The determination of the thermophysical properties of metallic alloys like AZ66 requires precise

and standardized experimental techniques. The following sections detail the methodologies for

measuring key parameters.

Thermal Diffusivity: Laser Flash Analysis (LFA)
Laser Flash Analysis is a widely used non-destructive technique for measuring thermal

diffusivity.

Methodology:

Sample Preparation: A small, disc-shaped sample of the AZ66 alloy is prepared with a

typical diameter of 10-12.5 mm and a thickness of 1-3 mm. The surfaces are made parallel

and flat. To increase the absorption of the laser pulse and the emission of thermal radiation,

the sample surfaces are coated with a thin layer of graphite.

Experimental Setup: The sample is placed in a furnace with a controlled atmosphere

(typically inert gas like argon to prevent oxidation at elevated temperatures). One side of the
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sample is subjected to a short, high-intensity laser pulse.

Data Acquisition: An infrared detector on the opposite side of the sample records the

temperature rise as a function of time.

Calculation: The thermal diffusivity (α) is calculated from the sample thickness (d) and the

time it takes for the rear face to reach half of its maximum temperature rise (t1/2), using the

formula: α = 0.1388 * d² / t1/2.

Specific Heat Capacity: Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a fundamental technique for measuring the specific heat

capacity of materials.

Methodology:

Sample Preparation: A small, known mass of the AZ66 alloy is hermetically sealed in an

aluminum or copper pan. An empty pan is used as a reference.

Experimental Setup: The sample and reference pans are placed in the DSC instrument,

which heats them at a controlled, linear rate.

Data Acquisition: The instrument measures the difference in heat flow required to maintain

the sample and reference at the same temperature.

Calculation: The specific heat capacity (Cp) is determined by comparing the heat flow to the

sample with that of a known standard reference material (like sapphire) under the same

conditions.

Coefficient of Thermal Expansion: Push-Rod
Dilatometry
Push-rod dilatometry is a common method for measuring the dimensional changes of a

material as a function of temperature.

Methodology:
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Sample Preparation: A cylindrical or rectangular sample of the AZ66 alloy with a precisely

known length is prepared.

Experimental Setup: The sample is placed in a furnace and a push rod, made of a material

with a known low thermal expansion (e.g., fused silica or alumina), is placed in contact with

the sample.

Data Acquisition: As the furnace temperature is increased at a controlled rate, the expansion

of the sample moves the push rod. A displacement sensor (like an LVDT) measures this

movement with high precision.

Calculation: The coefficient of thermal expansion (α) is calculated from the change in length

(ΔL), the original length (L0), and the change in temperature (ΔT) using the formula: α = (ΔL /

L0) / ΔT.

Visualizing Material Processes
Understanding the phase transformations and processing workflows of AZ66 is crucial for

controlling its final properties. The following diagrams, generated using the DOT language for

Graphviz, illustrate these key processes.

Solidification Pathway of AZ66 Alloy
The solidification of AZ66 from a molten state involves a sequence of phase formations. A

typical cooling curve for this alloy shows the initial formation of the primary magnesium solid

solution, followed by the eutectic solidification of secondary phases.
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Solidification Pathway of AZ66 Alloy

Molten AZ66
(Mg-6Al-6Zn)

Primary α-Mg Dendrite Formation

Cooling

Eutectic Solidification
(α-Mg + β-Mg17(Al,Zn)12 + φ-phase)

Further Cooling

Solid AZ66 Alloy at Room Temperature

Click to download full resolution via product page

Solidification sequence of AZ66 alloy.

Typical Heat Treatment Workflow for Mg-Al-Zn Alloys
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Heat treatments are often applied to Mg-Al-Zn alloys like AZ66 to enhance their mechanical

properties. A common workflow involves solution treatment followed by aging.

Typical Heat Treatment Workflow for Mg-Al-Zn Alloys

As-Cast AZ66 Alloy

Solution Heat Treatment (T4)
~415°C

Heating

Quenching
(Air or Water)

Rapid Cooling

Artificial Aging (T6)
~170-220°C

Heating

High-Strength AZ66 Alloy

Click to download full resolution via product page

Common heat treatment process for Mg-Al-Zn alloys.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermophysical
Properties of AZ66 Magnesium Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#thermophysical-properties-of-az66-
magnesium-alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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